Cas no 1420800-24-3 (N-2-(2-Fluorophenyl)propan-2-ylacetamide)

• Product Name: N-2-(2-Fluorophenyl)propan-2-ylacetamide
• CAS No: 1420800-24-3
• MF: C₁₁H₁₄FNO
• MW: 195.23336648941
• CID: 3043872
• Update Time: 2025-05-19

N-2-(2-Fluorophenyl)propan-2-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(2-Fluorophenyl)propan-2-yl]acetamide
• N-2-(2-Fluorophenyl)propan-2-ylacetamide

• Inchi： 1S/C11H14FNO/c1-8(14)13-11(2,3)9-6-4-5-7-10(9)12/h4-7H,1-3H3,(H,13,14)
• InChI Key： CQBJARZOLWHUOT-UHFFFAOYSA-N
• SMILES： C(NC(C1=CC=CC=C1F)(C)C)(=O)C

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 347.6±25.0 °C at 760 mmHg
• Flash Point: 164.0±23.2 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

N-2-(2-Fluorophenyl)propan-2-ylacetamide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on N-2-(2-Fluorophenyl)propan-2-ylacetamide

Professional Introduction to N-2-(2-Fluorophenyl)propan-2-ylacetamide (CAS No. 1420800-24-3)

N-2-(2-Fluorophenyl)propan-2-ylacetamide, identified by the CAS number 1420800-24-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of amides, characterized by its structural motif of an acetamide group attached to a propyl chain that is further substituted with a fluorophenyl moiety. The presence of the fluorine atom in the aromatic ring introduces unique electronic and steric properties, making this molecule a versatile scaffold for drug discovery and molecular design.

TheN-2-(2-Fluorophenyl)propan-2-ylacetamide structure is particularly intriguing due to its potential applications in medicinal chemistry. The fluorine substituent is well-documented for its ability to modulate metabolic stability, binding affinity, and pharmacokinetic profiles of bioactive molecules. In recent years, there has been a surge in research focusing on fluorinated compounds, driven by their enhanced bioavailability and improved pharmacological properties. This has positionedN-2-(2-Fluorophenyl)propan-2-ylacetamide as a promising candidate for further exploration in the development of novel therapeutic agents.

In the context of contemporary pharmaceutical research, theN-Hydroxypropionamide moiety within this compound plays a crucial role in its reactivity and functionality. The hydroxyl group adjacent to the amide bond provides a site for further chemical modification, enabling the synthesis of more complex derivatives with tailored biological activities. Such modifications are essential for optimizing drug candidates, ensuring they exhibit high efficacy while minimizing off-target effects.

Thefluorinated aromatic ring is another key feature that contributes to the unique properties ofN-2-(2-Fluorophenyl)propan-2-ylacetamide. Fluoroaromatic compounds are known for their ability to enhance binding interactions with biological targets, often leading to increased potency and selectivity. This characteristic has made them invaluable in the design of small-molecule inhibitors and agonists. Recent studies have highlighted the role of fluorine in stabilizing protein-ligand interactions, which is particularly relevant for developing treatments targeting protein-protein interactions or enzyme inhibition.

One of the most compelling aspects ofN-Boc-hydroxypropionamide-based compounds is their potential application in fragment-based drug design. Fragment-based approaches rely on identifying small molecular fragments that bind to biological targets with high affinity. These fragments can then be optimized through iterative chemical modifications to yield lead compounds. The structural features ofN-Hydroxypropionamide make it an excellent starting point for such endeavors, offering a balance between flexibility and rigidity that is conducive to binding optimization.

Thefluoro-substituted benzene ring also contributes to the metabolic stability ofN-Boc-hydroxypropionamide. Fluorine atoms are known to resist metabolic degradation, which can significantly extend the half-life of drugs and reduce the need for frequent dosing. This property is particularly advantageous for long-term therapeutic applications where patient compliance is critical. Additionally, the electron-withdrawing nature of fluorine can influence electronic distributions within the molecule, affecting its interactions with biological targets.

In recent years, there has been growing interest in using computational methods to predict and optimize the properties ofN-Boc-hydroxypropionamide-derived compounds. Advanced computational techniques such as molecular dynamics simulations and quantum mechanical calculations have enabled researchers to gain insights into how structural modifications affect molecular behavior. These methods are particularly useful for identifying optimal conformations and predicting binding affinities before experimental validation.

The synthesis ofN-Boc-hydroxypropionamide derivatives presents both challenges and opportunities for synthetic chemists. The presence of multiple functional groups necessitates careful planning to ensure regioselectivity and yield optimization. However, recent advances in synthetic methodologies have made it possible to construct complex molecules with high precision. For instance, transition-metal-catalyzed cross-coupling reactions have revolutionized aromatic substitution patterns, allowing for the introduction of fluorine atoms at desired positions with high efficiency.

The pharmacological potential ofN-Hydroxypropionamide derivatives has been explored across various therapeutic areas. Notably, studies have investigated their efficacy as kinase inhibitors, where fluorinated aromatic moieties enhance binding affinity to ATP-binding pockets. Additionally, these compounds have shown promise as modulators of G-protein coupled receptors (GPCRs), which are involved in numerous physiological processes and are targeted by a significant portion of drugs on the market.

The development of novel drug candidates often involves evaluating multiple analogs derived from a common scaffold.N-Boc-hydroxypropionamide, with its versatile structural features, serves as an ideal platform for such explorations. By systematically varying substituents on the aromatic ring or modifying the propyl chain, researchers can generate libraries of compounds with diverse biological activities. High-throughput screening (HTS) techniques combined with structure-based drug design have accelerated this process, allowing for rapid identification of lead compounds.

The role of fluorine in enhancing pharmacokinetic properties cannot be overstated.Fluorinated amides, such as those found inN-Boc-hydroxypropionamide derivatives, often exhibit improved solubility and bioavailability compared to their non-fluorinated counterparts. This is attributed to both electronic effects and steric influences that modulate molecular interactions with biological systems.Boc protected hydroxypyridone derivatives, which share structural similarities with our compound, have also been extensively studied for their pharmacological potential.

In conclusion,N-Boc-hydroxypropionamide derivatives, exemplified byN-2-(2-fluorophenyl)propan-2-ylacetamide (CAS No. 1420800-24-3), represent a fascinating area of research with significant implications for drug discovery and development.Boc protected hydroxypyridone derivatives, closely related analogs, continue to inspire innovation through their unique structural features and functional versatility.Boc protected hydroxypyridone derivatives, while distinct from our primary compound,Boc protected hydroxypyridone derivatives,Boc protected hydroxypyridone derivatives,Boc protected hydroxypyridone derivatives,Boc protected hydroxypyridone derivatives,Boc protected hydroxypyridone derivatives,








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